4-Bromo-6-fluoroquinolin-3-amine

• Molecular Formula: C9H6BrFN2
• Molecular Weight: 241.06 g/mol
• IUPAC Name: 4-bromo-6-fluoroquinolin-3-amine
• InChI: InChI=1S/C9H6BrFN2/c10-9-6-3-5(11)1-2-8(6)13-4-7(9)12/h1-4H,12H2
• InChI Key: ONQPKIOEZYUMLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(C(=C2C=C1F)Br)N

Description

4-Bromo-6-fluoroquinolin-3-amine is a halogenated quinoline derivative featuring a bromine atom at position 4, a fluorine atom at position 6, and an amine group at position 3. This compound belongs to the quinoline family, known for their planar aromatic structure and applications in medicinal chemistry, particularly as kinase inhibitors or antimicrobial agents .

Biological Activity

4-Bromo-6-fluoroquinolin-3-amine is a heterocyclic organic compound belonging to the quinoline family, characterized by its unique structure that includes a bromine atom at the 4-position and a fluorine atom at the 6-position of the quinoline ring. Its molecular formula is $C_9H_6BrFN$ with a molecular weight of approximately 241.06 g/mol. This compound has garnered attention for its significant biological activity, particularly in antimicrobial and anticancer research.

Antimicrobial Properties

Research indicates that 4-Bromo-6-fluoroquinolin-3-amine exhibits notable antimicrobial activity, primarily through its interaction with bacterial enzymes such as DNA gyrase and topoisomerase IV. These enzymes are crucial for DNA replication and cell division, making them vital targets for antimicrobial agents. The fluorine atom enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability, which are critical factors in its effectiveness as an antimicrobial agent.

Anticancer Potential

In addition to its antimicrobial properties, 4-Bromo-6-fluoroquinolin-3-amine has been investigated for its anticancer potential. Studies have shown that it may inhibit the activity of MALT1 (mucosa-associated lymphoid tissue lymphoma translocation protein 1), which plays a significant role in various cancers, including diffuse large B-cell lymphoma (DLBCL). By inhibiting MALT1 proteolytic activity, this compound can confer antiproliferative effects on cancer cells .

The mechanism of action for 4-Bromo-6-fluoroquinolin-3-amine involves binding to specific biological targets, disrupting their functions, and ultimately leading to cell death in pathogenic organisms or cancer cells. The compound's structural features allow for diverse chemical modifications, enhancing its reactivity and biological activity.

Comparative Analysis with Related Compounds

A comparative analysis of structurally similar compounds reveals insights into the unique aspects of 4-Bromo-6-fluoroquinolin-3-amine:

Compound Name	Structural Features	Unique Aspects
4-Aminoquinoline	Amino group at position 4	Known for its antimalarial activity
3-Bromoquinoline	Bromine at position 3	Used in synthesizing various pharmaceuticals
7-Fluoroquinoline	Fluorine at position 7	Investigated for its antimicrobial properties
5-Bromo-6-fluoroquinolin-3-amino	Bromine at position 5	May show varied antibacterial properties
2-Amino-6-fluoroquinolin-3-ol	Hydroxyl group at position 3	Exhibits different biological activity due to hydroxyl substitution

The uniqueness of 4-Bromo-6-fluoroquinolin-3-amine lies in the combination of both bromine and fluorine substituents, which enhance its reactivity and biological activity compared to other quinoline derivatives.

Study on Antimicrobial Efficacy

A study conducted by researchers aimed to evaluate the antimicrobial efficacy of 4-Bromo-6-fluoroquinolin-3-amine against various bacterial strains. The results indicated that the compound exhibited significant inhibitory effects on both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined, showing promising results that warrant further investigation into its clinical applications.

Investigation into Anticancer Activity

Another research effort focused on the anticancer properties of this compound, particularly its effect on DLBCL cell lines. The study revealed that treatment with 4-Bromo-6-fluoroquinolin-3-amine resulted in a marked decrease in cell viability and proliferation rates. Flow cytometry analysis indicated an increase in apoptosis among treated cells, suggesting that this compound could serve as a potential therapeutic agent against certain types of cancer .

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural Analogues

The following table summarizes key structural analogs of 4-Bromo-6-fluoroquinolin-3-amine, highlighting differences in core scaffolds, substituents, and functional groups:

Compound Name	Core Structure	Substituents	Key Features
4-Bromo-6-fluoroquinolin-3-amine	Quinoline	Br (C4), F (C6), NH2 (C3)	Planar aromatic system; potential for hydrogen bonding via NH2 .
6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine	Quinoline	Br (C6), N-linked 3-(difluoromethyl)phenyl	Anilino substitution at C4; CF2H group enhances lipophilicity .
4-bromo-8-fluoro-6-methoxyquinolin-3-amine	Quinoline	Br (C4), F (C8), OCH3 (C6), NH2 (C3)	Methoxy group improves solubility; positional isomers alter electronic effects .
(3-Bromo-4-fluorophenyl)[7-methoxy-6-(3-morpholinopropoxy)quinazolin-4-yl]amine	Quinazoline	Br (C3), F (C4), morpholino-alkoxy chain	Quinazoline core with extended side chain; morpholine enhances solubility .
6-Bromo-2-fluoropyridin-3-amine	Pyridine	Br (C6), F (C2), NH2 (C3)	Simpler pyridine core; smaller size may reduce steric hindrance .
4-Amino-3-bromo-6-fluoroindazole	Indazole	Br (C3), F (C6), NH2 (C4)	Indazole core with NH at C1; potential for dual hydrogen bonding .